Cas no 122536-72-5 (benzyl (3S)-3-aminopyrrolidine-1-carboxylate)
Benzyl (3S)-3-aminopyrrolidine-1-carboxylate is a versatile intermediate in organic synthesis, offering high purity and stability. Its unique structure and functionality make it suitable for the synthesis of various pharmaceuticals and agrochemicals. The compound's selective chirality and ease of handling contribute to efficient synthetic processes, making it a valuable tool in medicinal chemistry research.
122536-72-5 structure
Product Name:benzyl (3S)-3-aminopyrrolidine-1-carboxylate
CAS No:122536-72-5
MF:C12H16N2O2
MW:220.267642974854
MDL:MFCD06858462
CID:63609
PubChem ID:24884455
Update Time:2025-07-18
benzyl (3S)-3-aminopyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (S)-1-Cbz-3-Aminopyrrolidine
- (S)-(+)-3-Amino-1-(benzyloxycarbonyl)pyrrolidine
- (S)-(+)-1-Cbz-3-aminopyrrolidine
- (S)-1-Cbz-3-amipyrrolidine
- (S)-3-Amino-1-Cbz-pyrrolidine
- benzyl (3S)-3-aminopyrrolidine-1-carboxylate
- (S)-3-Amino-1-N-Cbz-pyrrolidine
- (S)-3-AMino-1-N-cbz-pyrrolidine HCl
- (S)-1-BENZYLOXYCARBONYL-3-AMINOPYRROLIDINE
- (S)-BENZYL-3-AMINOPYRROLIDINE-1-CARBOXYLATE
- (3S)-1-Cbz-3-amino-pyrrolidine
- (S)-3-Amino-pyrrolidine-1-carboxylic acid benzyl ester
- CS-W013140
- (S)-benzyl 3-aminopyrrolidine-1-carboxylate
- TS-03148
- 1-Pyrrolidinecarboxylic acid, 3-amino-, phenylmethyl ester, (3S)-
- AM91185
- (S)-benzyl 3-aminopyrrolidine-1-carboxylate;(S)-(+)-1-Cbz-3-aminopyrrolidine
- 122536-72-5
- MFCD06858462
- SCHEMBL1189968
- 1-Pyrrolidinecarboxylic acid, 3-amino-, phenylmethyl ester, (S)-
- AC-7176
- AS-80278
- (S)-(+)-1-Cbz-3-aminopyrrolidine, 97%
- AKOS015889707
- FPXJNSKAXZNWMQ-NSHDSACASA-N
- P10427
- phenylmethyl (3S)-3-amino-1-pyrrolidinecarboxylate
- (S)-3-AMINO-1-(BENZYLOXYCARBONYL)PYRROLIDINE
- (3S)-1-Cbz-3-aminopyrrolidine
- A2580
- (S)-3-Amino-1-pyrrolidinecarboxylic acid, phenylmethyl ester
- (3S)-3-amino-pyrrolidine-1-carboxylic acid, benzyl ester
- AKOS005258644
- (S)-3-aminopyrrolidine-1-carboxylic acid benzyl ester
- DTXSID40364012
- J-004818
- DB-290288
-
- MDL： MFCD06858462
- Inchi： 1S/C12H16N2O2/c13-11-6-7-14(8-11)12(15)16-9-10-4-2-1-3-5-10/h1-5,11H,6-9,13H2/t11-/m0/s1
- InChI Key： FPXJNSKAXZNWMQ-NSHDSACASA-N
- SMILES： O(CC1C=CC=CC=1)C(N1CC[C@@H](C1)N)=O
Computed Properties
- Exact Mass: 220.12100
- Monoisotopic Mass: 220.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.6A^2
- XLogP3: 0.9
Experimental Properties
- Color/Form: No data available
- Density: 1.155 g/mL at 25 °C
- Melting Point: 310-316℃
- Boiling Point: 315 °C
- Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C - Refractive Index: n20/D 1.548
- PSA: 55.56000
- LogP: 1.99440
- Sensitiveness: Air Sensitive
benzyl (3S)-3-aminopyrrolidine-1-carboxylate Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302,H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22-36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Risk Phrases：R22; R36/37/38
- Safety Term：S26-36
- Storage Condition：Store at 4°C,-4At ℃Store…Better
benzyl (3S)-3-aminopyrrolidine-1-carboxylate Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
benzyl (3S)-3-aminopyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A595315-25mg |
(S)-3-Amino-1-Cbz-pyrrolidine |
122536-72-5 | 25mg |
$ 64.00 | 2023-04-19 | ||
| TRC | A595315-50mg |
(S)-3-Amino-1-Cbz-pyrrolidine |
122536-72-5 | 50mg |
$ 92.00 | 2023-04-19 | ||
| TRC | A595315-100mg |
(S)-3-Amino-1-Cbz-pyrrolidine |
122536-72-5 | 100mg |
$ 138.00 | 2023-04-19 | ||
| TRC | A595315-250mg |
(S)-3-Amino-1-Cbz-pyrrolidine |
122536-72-5 | 250mg |
$ 236.00 | 2023-04-19 | ||
| Chemenu | CM106099-10g |
benzyl (3S)-3-aminopyrrolidine-1-carboxylate |
122536-72-5 | 95+% | 10g |
$248 | 2021-08-06 | |
| Chemenu | CM106099-25g |
benzyl (3S)-3-aminopyrrolidine-1-carboxylate |
122536-72-5 | 95+% | 25g |
$495 | 2021-08-06 | |
| Fluorochem | 087653-1g |
S)-3-Amino-pyrrolidine-1-carboxylic acid benzyl ester |
122536-72-5 | 95% | 1g |
￡41.00 | 2022-03-01 | |
| Fluorochem | 087653-5g |
S)-3-Amino-pyrrolidine-1-carboxylic acid benzyl ester |
122536-72-5 | 95% | 5g |
￡122.00 | 2022-03-01 | |
| Fluorochem | 087653-10g |
S)-3-Amino-pyrrolidine-1-carboxylic acid benzyl ester |
122536-72-5 | 95% | 10g |
￡204.00 | 2022-03-01 | |
| Fluorochem | 087653-25g |
S)-3-Amino-pyrrolidine-1-carboxylic acid benzyl ester |
122536-72-5 | 95% | 25g |
￡407.00 | 2022-03-01 |
benzyl (3S)-3-aminopyrrolidine-1-carboxylate Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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